Cas no 35322-82-8 (3,4-dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 3,4-dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 35322-82-8
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 4649721
• PubChem ID: 12540161
• Update Time: 2025-05-24

3,4-dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• Z335243960
• 3,4-DIMETHYL-2,3-DIHYDROINDEN-1-ONE
• EN300-123102
• 35322-82-8
• CS-0308517
• Y13744
• 3,4-DIMETHYL-1-INDANONE
• 3,4-dimethyl-2,3-dihydro-1H-inden-1-one
• AKOS000249568

• Inchi： 1S/C11H12O/c1-7-4-3-5-9-10(12)6-8(2)11(7)9/h3-5,8H,6H2,1-2H3
• InChI Key： VQXQBKMPSGEDSW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C)C=2C(C)C1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 3,4-dimethyl-2,3-dihydro-1H-inden-1-one

3,4-Dimethyl-2,3-Dihydro-1H-Inden-1-One: A Comprehensive Overview

The compound 3,4-dimethyl-2,3-dihydro-1H-inden-1-one (CAS No. 35322-82-8) is a fascinating molecule with a rich history and diverse applications. This compound belongs to the class of indanones, which are bicyclic structures consisting of a benzene ring fused to a ketone-containing cyclohexene ring. The indanone framework has been extensively studied due to its versatility in organic synthesis and its role as a building block in various chemical industries.

Recent advancements in synthetic chemistry have further highlighted the potential of 3,4-dimethyl-2,3-dihydro-1H-inden-1-one as a key intermediate in the synthesis of complex molecules. For instance, researchers have explored its use in the construction of bioactive compounds, such as those with anti-inflammatory or antioxidant properties. The methyl substituents at positions 3 and 4 of the indanone ring contribute to its unique reactivity and stability, making it an attractive candidate for further functionalization.

In terms of physical properties, cas no 35322-82-8 exhibits a melting point of approximately 60°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various industrial processes, including pharmaceutical manufacturing and agrochemical development.

One of the most promising areas of research involving 3,4-dimethyl-2,3-dihydro-1H-inden-1-one is its application in drug discovery. Scientists have reported that this compound can serve as a precursor for the synthesis of bioactive agents targeting specific diseases. For example, studies have shown that derivatives of this compound exhibit potential anti-cancer activity by inhibiting key enzymes involved in tumor progression.

Moreover, the indanone core has been utilized in the development of advanced materials. Researchers have investigated its role in creating novel polymers and materials with enhanced mechanical properties. The methyl groups on the indanone structure provide additional sites for cross-linking and functionalization, which are critical for achieving desired material characteristics.

In conclusion, cas no 35322-82-8, or 3,4-dimethyl-2,3-dihydro-1H-inden-1-one, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow even further.